4-{[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetyl}-2-piperazinone

• IUPAC Name: 4-[2-(3,4,7-trimethyl-2-oxochromen-5-yl)oxyacetyl]piperazin-2-one
• InChI: InChI=1S/C18H20N2O5/c1-10-6-13(17-11(2)12(3)18(23)25-14(17)7-10)24-9-16(22)20-5-4-19-15(21)8-20/h6-7H,4-5,8-9H2,1-3H3,(H,19,21)
• InChI Key: SAGTZTYUSPKCIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C(C(=O)O2)C)C)C(=C1)OCC(=O)N3CCNC(=O)C3
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

"4-{[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetyl}-2-piperazinone" is a compound that may be involved in complex chemical reactions and possesses unique properties due to its distinct molecular structure. This molecule includes a chromene core, which is a common motif in organic chemistry known for its presence in natural products and synthetic pharmaceuticals, and a piperazinone unit, often seen in compounds with biological activity.

Synthesis Analysis

The synthesis of chromene and piperazine derivatives often involves multi-step chemical processes, including cycloaddition, Mannich reactions, and the use of various catalysts to achieve the desired molecular architecture. For example, a study by Mekky and Sanad (2023) describes the synthesis of piperazine‐linked bis(chromene) hybrids, which might share synthetic strategies with the compound of interest due to the presence of chromene and piperazine moieties in their structures (Mekky & Sanad, 2023).

Molecular Structure Analysis

The molecular structure of compounds like "4-{[(3,4,7-trimethyl-2-oxo-2H-chromen-5-yl)oxy]acetyl}-2-piperazinone" is often analyzed using techniques such as NMR, IR spectroscopy, and X-ray crystallography. These methods allow for the determination of the compound's conformation, bonding, and overall molecular geometry, providing insights into its reactivity and interactions with other molecules.

Chemical Reactions and Properties

Chromene and piperazine derivatives engage in a variety of chemical reactions, including electrochemical oxidations and cycloadditions. These reactions can lead to the formation of highly conjugated systems or the introduction of functional groups that modify the compound's chemical behavior. For instance, Amani et al. (2012) explored the electrochemical oxidation of 4-(piperazin-1-yl)phenols, which might offer parallels to the chemical reactivity of the compound (Amani, Khazalpour, & Nematollahi, 2012).